Cas no 1246816-27-2 (1,8-Dihydroxyanthraquinone-d6)

• Product Name: 1,8-Dihydroxyanthraquinone-d6
• CAS No: 1246816-27-2
• MF: C₁₄H₈O₄
• MW: 246.247894287109
• CID: 2248881
• Update Time: 2025-06-26

1,8-Dihydroxyanthraquinone-d6 Chemical and Physical Properties

Names and Identifiers

• 1,8-Dihydroxyanthraquinone-d6
• 1,2,3,6,7,8-Hexadeuterio-4,5-dihydroxyanthracene-9,10-dione

• Inchi： 1S/C14H8O4/c15-9-5-1-3-7-11(9)14(18)12-8(13(7)17)4-2-6-10(12)16/h1-6,15-16H/i1D,2D,3D,4D,5D,6D
• InChI Key： QBPFLULOKWLNNW-MZWXYZOWSA-N
• SMILES： O=C1C2C(=C([2H])C([2H])=C([2H])C=2C(C2C([2H])=C([2H])C([2H])=C(C=21)O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 346
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 1,8-Dihydroxyanthraquinone-d6

1,8-Dihydroxyanthraquinone-d6: A Comprehensive Overview of its Chemical Properties and Applications in Biomedical Research

1,8-Dihydroxyanthraquinone-d6, with the chemical formula C14H10O4 and the CAS No. 1246816-27-2, is a key compound in the field of anthraquinone derivatives. This molecule has garnered significant attention in recent years due to its diverse biological activities and potential applications in biomedical research. As a deuterated analog of 1,8-dihydroxyanthraquinone, it serves as a valuable tool for studying the structural and functional properties of anthraquinone-based compounds in various physiological contexts.

The chemical structure of 1,8-Dihydroxyanthraquinone-d6 is characterized by a central anthraquinone core with hydroxyl groups at positions 1 and 8. The deuteration at six positions (d6) introduces unique isotopic labeling, which enhances its utility in mass spectrometry and nuclear magnetic resonance (NMR) studies. This isotopic labeling allows researchers to track the compound's behavior in biological systems with high precision, making it an essential tool for metabolic pathway analysis and <